Cas no 1396711-22-0 (2-(4-methanesulfonylphenyl)-1-{3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}ethan-1-one)

• Product Name: 2-(4-methanesulfonylphenyl)-1-{3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}ethan-1-one
• CAS No: 1396711-22-0
• MF: C₂₀H₂₀N₂O₄S₂
• MW: 416.513802528381
• CID: 5401141
• Update Time: 2025-10-05

2-(4-methanesulfonylphenyl)-1-{3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-2-(4-methylsulfonylphenyl)ethanone
• 2-(4-methanesulfonylphenyl)-1-{3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}ethan-1-one

• Inchi： 1S/C20H20N2O4S2/c1-13-4-3-5-18-19(13)21-20(27-18)26-15-10-22(11-15)12-17(23)14-6-8-16(9-7-14)28(2,24)25/h3-9,15H,10-12H2,1-2H3
• InChI Key： TUSAVTFIHGQRIB-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC3=C(C)C=CC=C3S2)C1)C(=O)C1=CC=C(S(C)(=O)=O)C=C1

Additional information on 2-(4-methanesulfonylphenyl)-1-{3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}ethan-1-one

Introduction to 2-(4-methanesulfonylphenyl)-1-{3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}ethan-1-one (CAS No. 1396711-22-0)

2-(4-methanesulfonylphenyl)-1-{3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}ethan-1-one, identified by its CAS number 1396711-22-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a 4-methanesulfonylphenyl group and an azetidinone core linked to a 4-methyl-1,3-benzothiazol-2-yl moiety. The presence of these functional groups suggests potential biological activity, making it a subject of interest for further research in drug discovery and development.

The structure of 2-(4-methanesulfonylphenyl)-1-{3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl}ethan-1-one exhibits a high degree of molecular complexity, which is often associated with compounds that exhibit potent pharmacological effects. The 4-methanesulfonylphenyl group is known for its ability to enhance binding affinity and metabolic stability, while the azetidinone ring is a common scaffold in many bioactive molecules. The linkage to the 4-methyl-1,3-benzothiazol-2-yl group introduces additional layers of biological functionality, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The benzothiazole scaffold, in particular, has been extensively studied due to its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 4-methyl substituent in the benzothiazole ring further modulates its electronic and steric properties, potentially enhancing its interaction with biological targets. This makes 2-(4-methanesulfonylphenyl)-1-{3-[ (4-methyl-1,3-benzothiazol -2 - yl)oxy]azetidin - 1 - yl}ethan - 1 - one a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-methanesulfonylphenyl group typically requires sulfonylation reactions, while the attachment of the azetidinone ring necessitates cyclization techniques. The final step involves linking these fragments through an ether bond formed by the 4-methyl - 1 , 3 - benzothiazol - 2 - yl moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, may be employed to achieve these transformations efficiently.

From a computational chemistry perspective, the molecular modeling of 2-(4-methanesulfonylphenyl)-1-{3-[ (4-methyl - 1 , 3 - benzothiazol - 2 - yl)oxy]azetidin - 1 - yl}ethan - 1 - one can provide valuable insights into its binding interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations can help elucidate the conformational flexibility and energetics of the compound. These studies are crucial for understanding its potential pharmacological effects and for guiding the design of analogs with improved properties.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design (SBDD). By integrating experimental data with computational predictions, researchers can identify key structural features that contribute to biological activity. In the case of 2-(4-methanesulfonylphenyl)-1-{3-[ (4-methyl - 1 , 3 - benzothiazol - 2 - yl)oxy]azetidin - 1 - yl}ethan - 1 - one, SBDD approaches can be used to optimize its binding affinity to target proteins or enzymes. This may involve modifications to the 4-methanesulfonylphenyl or azetidinone moieties to enhance interactions or reduce off-target effects.

The potential applications of this compound are broad and span multiple therapeutic areas. For instance, its structural features suggest that it may exhibit inhibitory activity against enzymes involved in cancer progression or inflammatory responses. Additionally, the presence of a benzothiazole scaffold may contribute to its antimicrobial properties, making it relevant for treating infections caused by resistant bacteria or fungi. Further preclinical studies are necessary to validate these hypotheses and determine the most promising directions for therapeutic development.

In conclusion,2-(4-methanesulfonylphenyl)-1-{3-[ (4-methyl - 1 , 3 - benzothiazol - 2 - yl)oxy]azetidin - 1 - yl}ethan - 1 - one (CAS No. 1396711220) represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable candidate for further exploration in drug discovery. By leveraging advanced synthetic techniques and computational methods, researchers can unlock its full therapeutic potential and develop novel treatments for various diseases.